Cas no 1229608-66-5 (5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde)

5-Bromo-2-(2-ethylpiperidin-1-yl)benzaldehyde is a brominated benzaldehyde derivative featuring a 2-ethylpiperidine substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances reactivity for further functionalization, while the 2-ethylpiperidine moiety contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure reproducibility in synthetic applications. The aldehyde group offers a reactive handle for condensation, reduction, or nucleophilic addition reactions, facilitating its use in multi-step synthetic routes. Suitable for research-scale applications, it is typically handled under controlled conditions due to its sensitivity.
5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde structure
1229608-66-5 structure
Product Name:5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde
CAS No:1229608-66-5
MF:C14H18BrNO
MW:296.202823162079
CID:2107617
Update Time:2025-06-23

5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(2-ethylpiperidin-1-yl)benzaldehyde
    • MPXUGUVMPWKLRI-UHFFFAOYSA-N
    • 5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde
    • Inchi: 1S/C14H18BrNO/c1-2-13-5-3-4-8-16(13)14-7-6-12(15)9-11(14)10-17/h6-7,9-10,13H,2-5,8H2,1H3
    • InChI Key: MPXUGUVMPWKLRI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)N1CCCCC1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Topological Polar Surface Area: 20.3

5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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